Cas no 406-49-5 (1,1,1-trifluoro-3-methylbutane)

• Product Name: 1,1,1-trifluoro-3-methylbutane
• CAS No: 406-49-5
• MF: C₅H₉F₃
• MW: 126.120172262192
• CID: 1515219
• PubChem ID: 136255
• Update Time: 2025-04-21

1,1,1-trifluoro-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-methylbutane
• CONTVCYXDSFGMN-UHFFFAOYSA-N
• 406-49-5
• SCHEMBL824112
• DTXSID00193608

• Inchi： 1S/C5H9F3/c1-4(2)3-5(6,7)8/h4H,3H2,1-2H3
• InChI Key： CONTVCYXDSFGMN-UHFFFAOYSA-N
• SMILES： FC(CC(C)C)(F)F

Computed Properties

• Exact Mass: 126.06567
• Monoisotopic Mass: 126.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 62.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0